Cas no 121303-76-2 (Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate)

• Product Name: Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate
• CAS No: 121303-76-2
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD01075682
• CID: 91521
• PubChem ID: 5706459
• Update Time: 2025-06-28

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate
• 3-Methylamino-4,4,4-trifluorocrotonic acid ethyl ester
• 4,4,4-Trifluoro-3-(methylamino)-crotonic acid ethyl ester
• Ethyl 3-methylamino-4,4,4-trifluorocrotonate
• 3-methylamino-4,4,4-trifluorobut-2-enoic acid ethyl-ester
• 3-methylamino-4,4,4-trifluorocrotonate
• 3-METHYLAMINO-4,4,4-TRIFLUOROCROTONIC ETHYL ESTER
• 4,4,4-Trifluoro-3-(methylamino)-crotonicacidethy
• ethyl 4,4,4-trifluoro-3-(methylamino)-2-butenoate
• ethyl 4,4,4-trifluoro-3-(methylamino)but
• ETHYL-3-(N-METHYLAMINO)-4,4,4 TRIFLUOROCROTONATE
• 2-Butenoic acid, 3-(MethylaMino)-4,4,4-trifluoro-, ethyl ester
• AT24230
• ethyl (Z)-4,4,4-trifluoro-3-(methylamino)but-2-enoate
• 121303-76-2
• 4,4,4-trifluoro-3-methylamino-crotonic acid ethyl ester
• Ethyl 4,4,4-trifluoro-3-(methylamino)crotonate
• DTXSID401208356
• SCHEMBL1573403
• 507448-65-9
• ethyl3-methylamino-4,4,4-trifluorocrotonate
• Ethyl (2Z)-4,4,4-trifluoro-3-(methylamino)-2-butenoate
• AMY37086
• AKOS005063441
• ethyl (2Z)-4,4,4-trifluoro-3-(methylamino)but-2-enoate
• BS-52947
• 2-Butenoic acid, 4,4,4-trifluoro-3-(methylamino)-, ethyl ester, (2Z)-
• A804711
• NS00008144
• DB-001373

• MDL： MFCD01075682
• Inchi： 1S/C7H10F3NO2/c1-3-13-6(12)4-5(11-2)7(8,9)10/h4,11H,3H2,1-2H3/b5-4-
• InChI Key： NDCZMOSQVJGZCK-PLNGDYQASA-N
• SMILES： FC(/C(=C/C(=O)OCC)/NC)(F)F

Computed Properties

• Exact Mass: 197.06600
• Monoisotopic Mass: 197.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.186
• Boiling Point: 221.1°Cat760mmHg
• Flash Point: 87.5°C
• Refractive Index: 1.4336
• PSA: 38.33000
• LogP: 1.60600
• Solubility: Insoluble in water

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate: A Promising Compound in Pharmaceutical Development

Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate, with the chemical structure of C₈H₁₁FO₃N, represents a significant advancement in the field of medicinal chemistry. This compound, identified by the CAS number 121303-76-2, is a key intermediate in the synthesis of various pharmaceutical agents. The unique combination of fluorine atoms and the amino group in its molecular framework provides a versatile platform for drug design and development.

Recent studies have highlighted the potential of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate in modulating biological pathways associated with chronic inflammatory diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of phospholipase A2, a critical enzyme involved in the production of pro-inflammatory mediators. This finding underscores the compound's relevance in the development of anti-inflammatory therapies.

The synthesis of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate has been optimized using microwave-assisted methodologies, which significantly reduce reaction times and improve yield. This approach, reported in a 2022 study in Organic & Biomolecular Chemistry, offers a scalable route for industrial production. The use of green chemistry principles in this process aligns with current trends in sustainable pharmaceutical manufacturing.

Structural modifications of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate have led to the discovery of novel derivatives with enhanced pharmacological profiles. For instance, a 2024 study in European Journal of Medicinal Chemistry described the synthesis of a derivative with improved solubility and bioavailability, which showed promising results in preclinical models of neurodegenerative diseases.

The biological activity of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate has been evaluated through various in vitro and in vivo assays. These studies have revealed its potential as an agonist for certain G protein-coupled receptors, which are targets for a wide range of therapeutic applications. The compound's ability to modulate these receptors suggests its utility in the treatment of conditions such as hypertension and cardiovascular diseases.

Advancements in computational chemistry have further enhanced the understanding of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate's molecular interactions. Molecular docking studies have predicted its binding affinity to specific protein targets, providing insights into its mechanism of action. These computational models are invaluable for rational drug design and optimization.

The compound's pharmacokinetic properties are another area of active research. A 2023 study in Drug Metabolism and Disposition investigated its metabolic pathways and identified key enzymes involved in its biotransformation. Understanding these pathways is crucial for predicting drug interactions and optimizing dosing regimens.

Emerging trends in personalized medicine have also sparked interest in Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate. Researchers are exploring its potential in targeted therapies for genetic disorders, leveraging its ability to interact with specific molecular targets. This approach could lead to more effective and tailored treatment options for patients.

The environmental impact of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate production is a growing concern. Recent studies have focused on developing eco-friendly synthesis methods that minimize waste and energy consumption. These efforts are part of the broader movement towards sustainable pharmaceutical practices.

Collaborative research between academia and industry has accelerated the development of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate derivatives. Partnerships have facilitated the sharing of resources and expertise, leading to the rapid progression of this compound from the laboratory to clinical trials.

Despite its promising potential, challenges remain in the development of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate. Issues such as solubility, stability, and toxicity require further investigation. Ongoing research aims to address these challenges through innovative formulation strategies and advanced analytical techniques.

The future of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate in pharmaceutical science is bright. As new technologies and methodologies continue to evolve, the compound is poised to play a significant role in the development of next-generation therapeutics. Its unique properties and versatile applications make it a valuable asset in the quest for more effective and safer medications.

Continued investment in research and development is essential to fully realize the potential of Ethyl 4,4,4-trifluoro-3-(methylamino)but-2-enoate. By fostering collaboration and innovation, the scientific community can overcome existing challenges and unlock new opportunities for this compound. The journey from discovery to application is an ongoing process that promises to deliver significant benefits to patients and healthcare providers alike.